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Compound of Interest

Compound Name: Disperse Blue 106

Cat. No.: B127075

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthetic azo dye, Disperse Blue
106. The document details its chemical and physical properties, toxicological data, and
common industrial applications, with a focus on data relevant to scientific research and
development.

Core Chemical and Physical Properties

Disperse Blue 106 is a monoazo dye characterized by its use in the textile industry for dyeing
polyester and other synthetic fibers.[1][2][3] Its chemical structure and properties are
summarized below.
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Property Value Reference
Molecular Formula C14H17N503S [11[4]15]16]
Molecular Weight 335.38 g/mol 516171
CAS Registry Number 12223-01-7 [41[8]
Alternate CAS Number 68516-81-4 [51[6]
Appearance Blue-brown solid granulate [9]

Boiling Point 550.8 °C at 760 mmHg [1119]

Flash Point 286.9 °C [1109]
Density 1.38 g/cm3 [1]

Toxicological Profile

Disperse Blue 106 is recognized as a contact allergen and has been implicated in cases of
allergic contact dermatitis from textiles.[6] It is important to handle this compound with
appropriate safety measures.
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Toxicological Endpoint

Result

Reference

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if inhaled.

[9]

Skin Corrosion/Irritation

Not classified as

corrosive/irritant to skin.

[9]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[9]

Skin Sensitization

May cause an allergic skin

reaction.

[9]

Germ Cell Mutagenicity

Shall not be classified as germ

cell mutagenic.

[9]

Carcinogenicity

Shall not be classified as

carcinogenic.

[°]

Reproductive Toxicity

Shall not be classified as a

reproductive toxicant.

[9]

Manufacturing and Application

The synthesis of Disperse Blue 106 involves the diazo coupling of 5-Nitrothiazol-2-amine with

3-(Ethyl(m-tolyl)amino)propanenitrile.[4][8] Its primary application is in the dyeing of synthetic

fibers, particularly polyester, due to its excellent color fastness and high intensity.[1][3]

A simplified workflow for the application of Disperse Blue 106 in textile dyeing is outlined

below.
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Dye Bath Preparation

Disperse Blue 106 Powder Water Dispersing Agents

'

Mix and Disperse

i Dyeing Process

Prepared Dye Bath Polyester Fabric

' '

High Temperature & Pressure Dyeing

Post-T%atment

Dyed Fabric

'

Rinsing

'

Reduction Clearing

'

Final Washing & Drying
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Physicochemical Properties Application Characteristics

Molecular Structure

Azo and Thiazole groups Limited Water Solubility Requires Dispersing Agents

C14H17N503S

Molecular Weight
(335.38 g/mol)

\ A

Affinity for Polyester High Color Fastness

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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